![molecular formula C29H26N2O6S2 B1259910 ethyl (2E)-3-oxo-7-phenyl-5-thiophen-2-yl-2-[(3,4,5-trimethoxyphenyl)methylidene]-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B1259910.png)
ethyl (2E)-3-oxo-7-phenyl-5-thiophen-2-yl-2-[(3,4,5-trimethoxyphenyl)methylidene]-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Overview
Description
3-oxo-7-phenyl-5-thiophen-2-yl-2-[(3,4,5-trimethoxyphenyl)methylidene]-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid ethyl ester is a cinnamate ester.
Scientific Research Applications
Synthesis and Derivative Formation
Ethyl (2E)-3-oxo-7-phenyl-5-thiophen-2-yl-2-[(3,4,5-trimethoxyphenyl)methylidene]-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is involved in the synthesis of new heterocyclic compounds. It undergoes transformations to create fused heterocyclic systems, which are then evaluated for various biological activities (Youssef et al., 2013).
Biological Activity
The compound has been hydrolyzed and tested for biological activity, showing excellent biocidal properties in some cases against bacteria and fungi (Youssef et al., 2011). Additionally, it has been involved in the creation of compounds with structural modifications leading to changes in supramolecular aggregation. These modifications have provided insights into conformational features of thiazolopyrimidines, including the nature of intermolecular interactions (Nagarajaiah & Begum, 2014).
properties
Product Name |
ethyl (2E)-3-oxo-7-phenyl-5-thiophen-2-yl-2-[(3,4,5-trimethoxyphenyl)methylidene]-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate |
|---|---|
Molecular Formula |
C29H26N2O6S2 |
Molecular Weight |
562.7 g/mol |
IUPAC Name |
ethyl (2E)-3-oxo-7-phenyl-5-thiophen-2-yl-2-[(3,4,5-trimethoxyphenyl)methylidene]-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate |
InChI |
InChI=1S/C29H26N2O6S2/c1-5-37-28(33)23-24(18-10-7-6-8-11-18)30-29-31(25(23)21-12-9-13-38-21)27(32)22(39-29)16-17-14-19(34-2)26(36-4)20(15-17)35-3/h6-16,25H,5H2,1-4H3/b22-16+ |
InChI Key |
MQTMDDXRQIEIKY-CJLVFECKSA-N |
Isomeric SMILES |
CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)/C(=C\C4=CC(=C(C(=C4)OC)OC)OC)/S2)C5=CC=CC=C5 |
Canonical SMILES |
CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)C(=CC4=CC(=C(C(=C4)OC)OC)OC)S2)C5=CC=CC=C5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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